1-nitroso-4-(propan-2-yl)piperazine
Overview
Description
1-Nitroso-4-(propan-2-yl)piperazine (NPP) is an organic compound belonging to the class of nitroso compounds. It is a colorless, odorless, and water-soluble solid that is used in a variety of scientific applications. NPP is a versatile compound with a wide range of applications in biochemistry, pharmacology, and toxicology. It has been used in various studies to investigate the effects of nitroso compounds on biological systems.
Scientific Research Applications
1-nitroso-4-(propan-2-yl)piperazine has been used in a variety of scientific applications, including biochemistry, pharmacology, and toxicology. It has been used to study the effects of nitroso compounds on biological systems. It has also been used to investigate the effects of nitroso compounds on the metabolism of drugs and other compounds. Additionally, 1-nitroso-4-(propan-2-yl)piperazine has been used to study the mechanisms of action of nitroso compounds on enzymes and other proteins.
Mechanism of Action
1-nitroso-4-(propan-2-yl)piperazine is believed to act as a nitrosating agent, meaning that it can form nitroso compounds from other molecules. It is believed to do this by reacting with the amino groups of proteins or other molecules to form nitroso derivatives. These nitroso derivatives can then react with other molecules to form nitroso compounds.
Biochemical and Physiological Effects
1-nitroso-4-(propan-2-yl)piperazine has been found to have a variety of biochemical and physiological effects. It has been shown to inhibit the activity of enzymes involved in the metabolism of drugs and other compounds. Additionally, 1-nitroso-4-(propan-2-yl)piperazine has been found to have cytotoxic effects on cells and to induce apoptosis in certain cell types. It has also been found to have anti-inflammatory and anti-cancer effects.
Advantages and Limitations for Lab Experiments
1-nitroso-4-(propan-2-yl)piperazine is a versatile compound with a wide range of applications in scientific research. It is relatively easy to synthesize and is relatively stable in solution. Additionally, it is water-soluble, making it easy to work with in the laboratory. However, 1-nitroso-4-(propan-2-yl)piperazine is a nitroso compound, meaning that it can be toxic and can cause adverse effects in humans and other organisms. Therefore, it is important to use caution when working with 1-nitroso-4-(propan-2-yl)piperazine in the laboratory.
Future Directions
1-nitroso-4-(propan-2-yl)piperazine has a wide range of potential applications in scientific research. In the future, it could be used to study the effects of nitroso compounds on various biological systems. Additionally, it could be used to investigate the mechanisms of action of nitroso compounds on enzymes and other proteins. Additionally, 1-nitroso-4-(propan-2-yl)piperazine could be used to study the effects of nitroso compounds on drug metabolism and other biochemical processes. Finally, 1-nitroso-4-(propan-2-yl)piperazine could be used to investigate the effects of nitroso compounds on the development of drugs and other compounds.
Synthesis Methods
1-nitroso-4-(propan-2-yl)piperazine can be synthesized from the reaction of propan-2-ol and nitrous acid. This reaction proceeds in two steps. First, the nitrous acid reacts with the hydroxyl group of the propan-2-ol to form an intermediate nitrosopropanol. This intermediate then undergoes a rearrangement reaction to form 1-nitroso-4-(propan-2-yl)piperazine. The overall reaction is shown below:
Propan-2-ol + Nitrous acid → Nitrosopropanol → 1-nitroso-4-(propan-2-yl)piperazine
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1-nitroso-4-(propan-2-yl)piperazine involves the nitrosation of 4-(propan-2-yl)piperazine using a nitrosating agent.", "Starting Materials": [ "4-(propan-2-yl)piperazine", "Nitrosating agent (e.g. sodium nitrite, nitric acid)" ], "Reaction": [ "Dissolve 4-(propan-2-yl)piperazine in anhydrous ether or dichloromethane.", "Add the nitrosating agent slowly to the solution while stirring at a low temperature (0-5°C).", "Maintain the temperature and stirring for 1-2 hours.", "Filter the resulting precipitate and wash with cold ether or dichloromethane.", "Dry the product under vacuum to obtain 1-nitroso-4-(propan-2-yl)piperazine." ] } | |
CAS RN |
73742-54-8 |
Product Name |
1-nitroso-4-(propan-2-yl)piperazine |
Molecular Formula |
C7H15N3O |
Molecular Weight |
157.2 |
Purity |
95 |
Origin of Product |
United States |
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